Cas no 1355549-98-2 (2-Propanol, 1-[(phenylmethyl)-2-propyn-1-ylamino]-)

• Product Name: 2-Propanol, 1-[(phenylmethyl)-2-propyn-1-ylamino]-
• CAS No: 1355549-98-2
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6136273
• PubChem ID: 56795300
• Update Time: 2025-05-20

2-Propanol, 1-[(phenylmethyl)-2-propyn-1-ylamino]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[(phenylmethyl)-2-propyn-1-ylamino]-
• 1-[benzyl(prop-2-yn-1-yl)amino]propan-2-ol
• Z1256637698
• AKOS033198377
• EN300-7269092
• 1-[benzyl(prop-2-ynyl)amino]propan-2-ol
• 1355549-98-2

• Inchi： 1S/C13H17NO/c1-3-9-14(10-12(2)15)11-13-7-5-4-6-8-13/h1,4-8,12,15H,9-11H2,2H3
• InChI Key： TWOMFPSSDRDFID-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CC=C1)CC#C)C(O)C

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-Propanol, 1-[(phenylmethyl)-2-propyn-1-ylamino]-

Introduction to 2-Propanol, 1-[(phenylmethyl)-2-propyn-1-ylamino]- (CAS No. 1355549-98-2)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding the potential to revolutionize therapeutic interventions. Among these, 2-Propanol, 1-[(phenylmethyl)-2-propyn-1-ylamino]-, identified by its CAS number CAS No. 1355549-98-2, has emerged as a compound of significant interest in the field. This introduction delves into the compound's structure, properties, and the latest research applications that underscore its importance.

The molecular structure of 2-Propanol, 1-[(phenylmethyl)-2-propyn-1-ylamino]- is characterized by a complex arrangement of functional groups, including an amine linkage and an alkyne moiety. The presence of these groups not only contributes to its unique chemical reactivity but also opens up diverse possibilities for its application in synthetic chemistry and drug development. Specifically, the combination of a benzyl group and a propargylamine segment suggests potential interactions with biological targets, making it a candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The structural features of 2-Propanol, 1-[(phenylmethyl)-2-propyn-1-ylamino]- make it an intriguing candidate for such studies. For instance, the benzyl group can serve as a pharmacophore that interacts with specific proteins or enzymes, while the propargylamine moiety offers opportunities for further derivatization to enhance binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential in the development of small-molecule inhibitors. Inhibitors are essential tools in drug discovery, as they can block the activity of enzymes or receptors that contribute to disease progression. Research has shown that compounds with similar structural motifs to 2-Propanol, 1-[(phenylmethyl)-2-propyn-1-ylamino]- can exhibit inhibitory effects on various targets. For example, studies have demonstrated that propargylamine derivatives can interfere with the activity of kinases, which are often overactive in cancer cells.

The synthesis of 2-Propanol, 1-[(phenylmethyl)-2-propyn-1-ylamino]- is another area where advancements have been made. Modern synthetic methodologies have enabled chemists to construct complex molecules with high precision and yield. Techniques such as cross-coupling reactions and transition-metal catalysis have been particularly useful in creating the intricate frameworks found in this compound. These methods not only facilitate the preparation of 2-Propanol, 1-[(phenylmethyl)-2-propyn-1-ylamino]- but also provide a platform for designing related derivatives with tailored properties.

In addition to its synthetic significance, this compound has garnered attention for its potential applications in material science. The unique combination of functional groups can lead to materials with enhanced properties such as conductivity or biodegradability. For instance, polymers incorporating amine and alkyne units can exhibit improved mechanical strength or thermal stability. Such materials are increasingly relevant in applications ranging from electronics to sustainable packaging.

The pharmacological profile of 2-Propanol, 1-[(phenylmethyl)-2-propyn-1-ylamino]- is also under active investigation. Preclinical studies have begun to explore its interactions with various biological systems, providing insights into its potential therapeutic effects. Initial findings suggest that this compound may have anti-inflammatory properties, making it a candidate for treating conditions like rheumatoid arthritis or inflammatory bowel disease. Furthermore, its ability to cross the blood-brain barrier could make it useful in addressing neurological disorders.

The development of novel drug candidates is a lengthy and meticulous process that involves multiple stages of testing and validation. However, compounds like 2-Propanol, 1-[(phenylmethyl)-2-propyn-1-ylamino]- serve as valuable starting points for this journey. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential efficacy and safety of new molecules before moving on to more extensive studies.

The future prospects for 2-Propanol, 1-[(phenylmethyl)-2-propyn-1-ylamino]- are promising given its versatile structure and wide range of potential applications. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to play an increasingly important role in both academic research and industrial development. Whether it emerges as a lead compound for a new drug or finds utility in advanced materials science, its impact on science and technology is poised to be significant.

In conclusion, 2-Propanol, 1-[(phenylmethyl)-2-propyn-1-ylamino]- (CAS No. 1355549-98-2) represents a fascinating example of how structural complexity can lead to functional diversity. Its unique combination of chemical features makes it a compelling subject for further study across multiple disciplines. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly contribute to groundbreaking discoveries that improve human health and advance technological innovation.